Cas no 56580-78-0 (2,6-dimethyl-1,1-dioxo-thian-4-one)

• Product Name: 2,6-dimethyl-1,1-dioxo-thian-4-one
• CAS No: 56580-78-0
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5226034
• Update Time: 2026-03-07

2,6-dimethyl-1,1-dioxo-thian-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyltetrahydro-4H-thiopyran-4-one 1,1-dioxide
• 2,6-dimethyl-1lambda6-thiane-1,1,4-trione
• 2,6-Dimethyl-1λ6-thiane-1,1,4-trione
• 2,6-dimethyl-1,1-dioxo-thian-4-one

• Inchi： 1S/C7H12O3S/c1-5-3-7(8)4-6(2)11(5,9)10/h5-6H,3-4H2,1-2H3
• InChI Key： CDMBIRSYFONEKJ-UHFFFAOYSA-N
• SMILES： C1(C)S(=O)(=O)C(C)CC(=O)C1

Additional information on 2,6-dimethyl-1,1-dioxo-thian-4-one

Comprehensive Analysis of 2,6-Dimethyl-1,1-dioxo-thian-4-one (CAS No. 56580-78-0): Properties, Applications, and Industry Trends

The chemical compound 2,6-dimethyl-1,1-dioxo-thian-4-one (CAS No. 56580-78-0) is a sulfone derivative with a unique structural framework, making it a subject of interest in pharmaceutical and specialty chemical research. Its molecular formula, C₇H₁₂O₃S, features a thianone core modified by dimethyl and dioxo functional groups, which contribute to its reactivity and potential applications. This article explores its physicochemical properties, synthesis pathways, and emerging uses while addressing trending topics like green chemistry and AI-driven drug discovery.

Physicochemical Properties: 2,6-dimethyl-1,1-dioxo-thian-4-one exhibits a melting point range of 120–125°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its sulfone group enhances stability against oxidation, a feature leveraged in high-performance material design. Recent studies highlight its role as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in APIs (Active Pharmaceutical Ingredients).

Synthesis and Industrial Relevance: The compound is typically synthesized via oxidation of corresponding thioethers or through ring-closing metathesis strategies. Innovations in flow chemistry have optimized its production, reducing waste and energy consumption—a nod to the sustainable chemistry movement. Industry reports suggest its utility in flavor and fragrance intermediates, where its ketone functionality enables nuanced olfactory profiles.

Emerging Applications: With the rise of computational chemistry, researchers are simulating 2,6-dimethyl-1,1-dioxo-thian-4-one’s interactions with biological targets, particularly in neuropharmacology. Its structural motifs resemble those of GABA receptor modulators, sparking interest in CNS drug development. Additionally, its potential as a ligand in transition-metal catalysis is being explored for renewable energy applications, such as hydrogen storage systems.

Safety and Regulatory Landscape: While not classified as hazardous under major regulatory frameworks (e.g., REACH, FDA), proper handling protocols are recommended due to its powder form. The compound’s biodegradability profile is under evaluation, reflecting the industry’s shift toward eco-friendly chemicals.

Market Trends and Future Outlook: The global demand for specialty sulfones is projected to grow at 6.2% CAGR (2023–2030), driven by pharmaceutical and agrochemical sectors. 2,6-dimethyl-1,1-dioxo-thian-4-one’s versatility positions it as a candidate for high-value fine chemicals, especially in personalized medicine and smart materials. Collaborative efforts between academia and industry aim to unlock its full potential through machine learning-assisted molecular design.

In summary, 2,6-dimethyl-1,1-dioxo-thian-4-one (CAS No. 56580-78-0) exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its multifaceted applications—from drug discovery to sustainable manufacturing—make it a compound worth monitoring in the evolving chemical landscape.